Cas no 91062-61-2 (1H-Indole-2-carboxylic acid, 5-bromo-3-chloro-, ethyl ester)
91062-61-2 structure
Product Name:1H-Indole-2-carboxylic acid, 5-bromo-3-chloro-, ethyl ester
CAS No:91062-61-2
MF:C11H9BrClNO2
MW:302.551661252975
CID:1967492
PubChem ID:28330549
Update Time:2025-04-21
1H-Indole-2-carboxylic acid, 5-bromo-3-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 5-bromo-3-chloro-, ethyl ester
- SCHEMBL3013033
- Z432409570
- ethyl 5-bromo-3-chloro-1H-indole-2-carboxylate
- AKOS005135841
- AB00997234-01
- 91062-61-2
- DB-123885
- 5-Bromo-3-chloroindole-2-carboxylic acid ethyl ester
- CS-0530963
- 5-bromo-3-chloro-1H-indole-2-carboxylic acid ethyl ester
- CMGCJTFXYGLJBM-UHFFFAOYSA-N
-
- Inchi: 1S/C11H9BrClNO2/c1-2-16-11(15)10-9(13)7-5-6(12)3-4-8(7)14-10/h3-5,14H,2H2,1H3
- InChI Key: CMGCJTFXYGLJBM-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=C(C(=O)OCC)N2)Cl
Computed Properties
- Exact Mass: 300.951
- Monoisotopic Mass: 300.951
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.1A^2
- XLogP3: 3.9
1H-Indole-2-carboxylic acid, 5-bromo-3-chloro-, ethyl ester Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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